Cas no 72398-32-4 (7-methyl-2'-deoxyguanosine imidazole (ring open))

• Product Name: 7-methyl-2'-deoxyguanosine imidazole (ring open)
• CAS No: 72398-32-4
• MF: C₁₁H₁₇N₅O₅
• MW: 299.283181905746
• CID: 566109
• Update Time: 2023-11-18

7-methyl-2'-deoxyguanosine imidazole (ring open) Chemical and Physical Properties

Names and Identifiers

• Formamide,N-[2-amino-6-[(2-deoxy-b-D-erythro-pentofuranosyl)amino]-1,4-dihydro-4-oxo-5-pyrimidinyl]-N-methyl-(9CI)
• 7-methyl-2'-deoxyguanosine imidazole (ring open)
• 7-Mguo iro
• N-(2-Amino-6-((2-deoxy-beta-D-erythro-pentofuranosyl)amino)-1,4-dihydro-4-oxo-5-pyrimidinyl)-N-methylformamide
• Formamide, N-(2-amino-6-((2-deoxy-beta-D-erythro-pentofuranosyl)amino)-1,4-dihydro-4-oxo-5-pyrimidinyl)-N-methyl-
• 2-Deoxy-N-{5-[formyl(methyl)amino]-6-hydroxy-2-imino-2,3-dihydropyrimidin-4-yl}pentofuranosylamine
• CID 135625280
• Formamide, N-[2-amino-4-[2-deoxy-(β-D-erythro-pentofuranosylamino)]-1,6-dihydro-6-oxo-5-pyrimidinyl]-N-methyl-

• Inchi： 1S/C11H17N5O5/c1-16(4-18)8-9(14-11(12)15-10(8)20)13-7-2-5(19)6(3-17)21-7/h4-7,17,19H,2-3H2,1H3,(H4,12,13,14,15,20)/t5-,6+,7+/m0/s1
• InChI Key： RLBJYWQLKDLJEV-RRKCRQDMSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)O)NC1=C(C(NC(N)=N1)=O)N(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 505
• Topological Polar Surface Area: 150

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 582.9±60.0 °C(Predicted)
• pka: 8.98±0.50(Predicted)